3-(4-Bromophenyl)sulfanyl-1-(4-ethylphenyl)propan-1-one

• IUPAC Name: 3-(4-bromophenyl)sulfanyl-1-(4-ethylphenyl)propan-1-one
• InChI: InChI=1S/C17H17BrOS/c1-2-13-3-5-14(6-4-13)17(19)11-12-20-16-9-7-15(18)8-10-16/h3-10H,2,11-12H2,1H3
• InChI Key: OPORUYMEMFEWCD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)CCSC2=CC=C(C=C2)Br
• Molecular Formula: C17H17BrOS
• Molecular Weight: 349.3 g/mol
• CAS No.: 882749-47-5

Description

3-(4-Bromophenyl)sulfanyl-1-(4-ethylphenyl)propan-1-one is a useful research compound. Its molecular formula is C17H17BrOS and its molecular weight is 349.29. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Structure

• A study on a similar compound, 2-[5-(4-Bromophenyl)-3-methylsulfanyl-1-benzofuran-2-yl]acetic acid, elaborates on its chemical structure, indicating that the 4-bromophenyl rings are rotated out of the benzofuran planes, which might be relevant for understanding the spatial configuration of 3-(4-Bromophenyl)sulfanyl-1-(4-ethylphenyl)propan-1-one (Choi et al., 2007).

Synthesis and Characterization

• In the realm of synthesis, the compound has been studied for its potential as an antimicrobial agent. The synthesis process of related compounds involves multiple steps, including reactions with ethylchloroformate and sodium borohydride, which may provide insights into the synthesis methods applicable to this compound (Doraswamy & Ramana, 2013).

Applications in Material Science

• The compound has been explored in material science, particularly in the study of third-order nonlinear optical properties. This research found that certain derivatives show significant properties for nonlinear optical (NLO) applications, which might be relevant for the applications of this compound (D’silva et al., 2012).

Potential Pharmacological Properties

• A related study on a novel bromophenol derivative BOS-102, which might share some chemical similarities with the compound , indicates its potential in inducing cell cycle arrest and apoptosis in lung cancer cells. This suggests possible pharmacological applications of this compound in cancer research (Guo et al., 2018).

Photodynamic Therapy

• Sulfanyl porphyrazines, which may be structurally related to this compound, have been evaluated for their potential in photodynamic therapy (PDT) against cancer cells. This implies potential research applications in developing cancer treatment methods (Piskorz et al., 2017).